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In bioanalysis, cross-validation is the process of assessing the equivalency of two validated bioanalytical

methods [1]. This is crucial when a method is transferred between labs or when the method platform itself

changes during the drug development cycle [1].

The primary goal is to ensure that the data generated by both methods are comparable, safeguarding the

integrity and continuity of your pharmacokinetic (PK) studies.

Key Acceptance Criterion for Equivalency

A robust cross-validation strategy, as developed at Genentech, Inc., uses incurred study samples to assess

equivalency. The quantitative criterion is summarized below [1]:

Assessment Factor Acceptance Criterion for Equivalency

Statistical Measure 90% Confidence Interval (CI) of the mean percent difference

Acceptance Limits Lower and upper bounds of the 90% CI must be within ±30%

Supporting
Analysis

Quartile-by-concentration analysis using the same criterion may also be
performed.
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Experimental Protocol: Cross-Validation of PK
Bioanalytical Methods

This protocol provides a detailed methodology for cross-validating two bioanalytical methods, such as

between two different laboratories or between two different method platforms (e.g., ELISA and IA LC-

MS/MS) [1].

Objective

To demonstrate that two validated PK bioanalytical methods produce equivalent results for the concentration

of the analyte in incurred matrix samples.

Materials and Reagents

Incurred Study Samples: 100 samples selected from a previous clinical or non-clinical study.
Sample Selection: Samples should be selected to cover the applicable range of concentrations,

based on four quartiles (Q) of in-study concentration levels [1].
Analytical Methods: The two validated methods to be compared (e.g., Method A from Lab 1 and

Method B from Lab 2, or an ELISA method and an IA LC-MS/MS method).

Experimental Workflow

The following diagram illustrates the key steps in the cross-validation experimental workflow:
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Start Cross-Validation

Select 100 Incurred Samples
across 4 Concentration Quartiles

Analyze Each Sample Once
by Method A and Method B

Calculate Percent Difference
for Each Sample Pair

Perform Statistical Analysis:
90% CI of Mean % Difference

Generate Bland-Altman Plot
for Data Characterization

Evaluate Equivalency:
Is 90% CI within ±30%?

Methods Equivalent

 Yes

Methods Not Equivalent
Investigate Cause

 No
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Step-by-Step Procedure

Sample Analysis: Assay each of the 100 incurred samples once using both bioanalytical methods
(Method A and Method B) [1].

Data Collection: Record the measured concentration for each sample from both methods.
Calculation: For each sample, calculate the percent difference between the concentrations obtained

by the two methods.
Statistical Analysis:

Calculate the mean percent difference for all 100 samples.
Determine the 90% confidence interval (CI) limits for this mean percent difference [1].

Data Characterization: Create a Bland-Altman plot, which graphs the percent difference of sample
concentrations against the mean concentration of each sample. This helps visualize any potential

biases across the concentration range [1].

Data Analysis and Interpretation

Equivalency Decision: The two methods are considered equivalent only if both the lower and upper
bound limits of the 90% CI of the mean percent difference fall within ±30% [1].

Subgroup Analysis: Perform a quartile-by-concentration analysis using the same ±30% criterion to
check for biases at different concentration levels [1].

Frequently Asked Questions

Q1: What is the most critical factor for a successful cross-
validation?

The most critical factor is the proper selection of incurred samples. Using study samples from dosed

subjects, rather than just spiked quality control samples, is essential because they reflect the true, complex

matrix of real study samples. Selecting samples across the entire range of observed concentrations (four

quartiles) ensures the comparison is relevant to the method's actual use [1].
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Q2: Our cross-validation failed the acceptance criteria. What are
the first things to check?

If the 90% CI falls outside the ±30% limit, focus your investigation on:

Systematic Bias: Examine the Bland-Altman plot. A consistent trend (all points above or below zero)
suggests a systematic bias between the two methods, possibly due to calibration or recovery

differences.
Outliers: Identify any individual samples with an extremely high percent difference. Investigate these

for potential sample handling or analysis errors.
Method Performance: Review the validation data for both methods to ensure they are both

operating within their established performance characteristics for precision and accuracy.

Q3: How does this type of cross-validation differ from what is
used in machine learning?

The core concept of comparing models or methods is similar, but the application and criteria are domain-

specific.

In Bioanalysis: Cross-validation is an experimental study comparing two established laboratory

methods. The acceptance criteria are based on pre-defined clinical and analytical relevance (e.g.,
the ±30% rule for PK data) [1].

In Machine Learning: Cross-validation (like k-fold) is a computational technique for training and
evaluating a single model. It involves splitting data into subsets to estimate model performance and

prevent overfitting, without comparing two separate physical methods [2] [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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